Cas no 61572-45-0 (2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)-)
61572-45-0 structure
Product Name:2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)-
CAS No:61572-45-0
MF:C17H16O
MW:236.308344841003
CID:474389
PubChem ID:20588433
Update Time:2025-04-19
2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)-
- 1,3-bis(2-methylphenyl)prop-2-en-1-one
- (E)-1,3-Di-o-tolylprop-2-en-1-one
- 61572-45-0
- SCHEMBL4865615
- (E)-1,3-bis(2-methylphenyl)prop-2-en-1-one
- MFCD21335204
- (2E)-1,3-Bis(2-methylphenyl)prop-2-en-1-one
-
- Inchi： 1S/C17H16O/c1-13-7-3-5-9-15(13)11-12-17(18)16-10-6-4-8-14(16)2/h3-12H,1-2H3/b12-11+
- InChI Key： HQYVQVFVRYZQCH-VAWYXSNFSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1C)C1C=CC=CC=1C
Computed Properties
- Exact Mass: 236.12018
- Monoisotopic Mass: 236.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194474-2g |
(2E)-1,3-Bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 98% | 2g |
￥9372.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194474-10g |
(2E)-1,3-Bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 98% | 10g |
￥14185.00 | 2024-05-06 | |
| A2B Chem LLC | AJ25680-1g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 1g |
$628.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-2g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 2g |
$830.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-5g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 5g |
$1134.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-10g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 10g |
$1337.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-25g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 25g |
$1944.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-50g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 50g |
$2855.00 | 2024-04-19 | |
| A2B Chem LLC | AJ25680-100g |
(2E)-1,3-bis(2-methylphenyl)prop-2-en-1-one |
61572-45-0 | 95+% | 100g |
$4037.00 | 2024-04-19 |
2-Propen-1-one, 1,3-bis(2-methylphenyl)-, (E)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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